Cas no 1367947-42-9 (4-Bromo-3-methylbenzo[d]isoxazole)
1367947-42-9 structure
Product Name:4-Bromo-3-methylbenzo[d]isoxazole
CAS No:1367947-42-9
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD22038944
CID:4769622
PubChem ID:82394462
Update Time:2026-02-26
4-Bromo-3-methylbenzo[d]isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-methylbenzo[d]isoxazole
- 4-Bromo-3-methyl-benzo[d]isoxazole
- SB33060
- AK671719
- 4-bromo-3-methyl-1,2-benzoxazole
- AKOS022690973
- 4-Bromo-3-methyl-1,2-benzisoxazole
- DB-167382
- CS-0163199
- D83934
- SCHEMBL21807299
- MFCD22038944
- 1367947-42-9
- BS-15307
-
- MDL: MFCD22038944
- Inchi: 1S/C8H6BrNO/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3
- InChI Key: HJTPZDBIOWXAFI-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C(C)=NO2
Computed Properties
- Exact Mass: 210.96328g/mol
- Monoisotopic Mass: 210.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26
4-Bromo-3-methylbenzo[d]isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YA986-1g |
4-Bromo-3-methylbenzo[d]isoxazole |
1367947-42-9 | 96% | 1g |
4686.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YA986-200mg |
4-Bromo-3-methylbenzo[d]isoxazole |
1367947-42-9 | 96% | 200mg |
1771.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YA986-50mg |
4-Bromo-3-methylbenzo[d]isoxazole |
1367947-42-9 | 96% | 50mg |
666.0CNY | 2021-07-14 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0524-1g |
4-Bromo-3-methyl-benzo[d]isoxazole |
1367947-42-9 | 96% | 1g |
5919.34CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0524-5g |
4-Bromo-3-methyl-benzo[d]isoxazole |
1367947-42-9 | 96% | 5g |
23490.77CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0524-500mg |
4-Bromo-3-methyl-benzo[d]isoxazole |
1367947-42-9 | 96% | 500mg |
3383.69CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0524-250mg |
4-Bromo-3-methyl-benzo[d]isoxazole |
1367947-42-9 | 96% | 250mg |
2111.63CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0524-100mg |
4-Bromo-3-methyl-benzo[d]isoxazole |
1367947-42-9 | 96% | 100mg |
1484.07CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0524-50mg |
4-Bromo-3-methyl-benzo[d]isoxazole |
1367947-42-9 | 96% | 50mg |
1161.82CNY | 2021-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B48865-5g |
4-Bromo-3-methylbenzo[d]isoxazole |
1367947-42-9 | 96% | 5g |
¥14277.0 | 2022-10-09 |
4-Bromo-3-methylbenzo[d]isoxazole Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
1367947-42-9 (4-Bromo-3-methylbenzo[d]isoxazole) Related Products
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- 705929-60-8(1,2-BENZISOXAZOLE, 5-BROMO-3-(2-BROMOETHYL)-)
- 651780-00-6(6-bromo-3-(bromomethyl)-1,2-Benzisoxazole)
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- 1345119-01-8(6-Bromo-3,5-dimethylbenzo[d]isoxazole)
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